3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone

• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 3-(2,3-dihydro-1H-inden-5-yl)-2-methylquinazolin-4-one
• InChI: InChI=1S/C18H16N2O/c1-12-19-17-8-3-2-7-16(17)18(21)20(12)15-10-9-13-5-4-6-14(13)11-15/h2-3,7-11H,4-6H2,1H3
• InChI Key: HXKZGAZJQHIGRY-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC4=C(CCC4)C=C3

Description

3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound has been synthesized using various methods and has been found to have numerous biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. It has also been found to induce apoptosis, which is programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone has been found to have numerous biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit viral replication. Additionally, it has been found to have antioxidant properties and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone in lab experiments include its potential therapeutic applications, its ability to inhibit the growth and proliferation of cancer cells, and its anti-inflammatory and antiviral properties. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous future directions for the study of 3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone. These include further studies on its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies on the potential side effects of this compound are needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone has been achieved using various methods. One such method involves the reaction of 2,3-dihydro-1H-inden-5-amine with 2-methyl-4(3H)-quinazolinone in the presence of a catalyst. Another method involves the reaction of 2,3-dihydro-1H-inden-5-amine with 2-methyl-4(3H)-quinazolinone in the presence of a base. Both methods have been found to be effective in synthesizing 3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone.

Scientific Research Applications

3-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has been found to have anticancer properties and has been studied for its potential use in the treatment of various types of cancer. It has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. Additionally, it has been found to have antiviral properties and has been studied for its potential use in the treatment of viral infections.